Cas no 1172950-81-0 (1-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl-4-methylpiperazine)

• Product Name: 1-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl-4-methylpiperazine
• CAS No: 1172950-81-0
• MF: C₁₈H₂₃FN₄O₂
• MW: 346.399227380753
• CID: 6492586
• PubChem ID: 42109753
• Update Time: 2025-05-19

1-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl-4-methylpiperazine
• AKOS024494671
• [1-(4-fluorophenyl)-4-propoxypyrazol-3-yl]-(4-methylpiperazin-1-yl)methanone
• 1172950-81-0
• (1-(4-fluorophenyl)-4-propoxy-1H-pyrazol-3-yl)(4-methylpiperazin-1-yl)methanone
• F5069-0291
• 1-[1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl]-4-methylpiperazine

• Inchi： 1S/C18H23FN4O2/c1-3-12-25-16-13-23(15-6-4-14(19)5-7-15)20-17(16)18(24)22-10-8-21(2)9-11-22/h4-7,13H,3,8-12H2,1-2H3
• InChI Key： YCCFRJOAJXEHQF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(N2CCN(C)CC2)=O)=N1)OCCC

Computed Properties

• Exact Mass: 346.18050415g/mol
• Monoisotopic Mass: 346.18050415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl-4-methylpiperazine

Introduction to 1-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl-4-methylpiperazine and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1172950-81-0, specifically named as 1-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl-4-methylpiperazine, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of a fluorophenyl group, combined with a propoxy-substituted pyrazole core and a methylpiperazine moiety, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing pharmacologically active molecules. Among these, pyrazole derivatives have shown remarkable promise due to their broad spectrum of biological activities. The specific modification of the 1H-pyrazole-3-carbonyl group with an additional propoxy substituent enhances the compound's interactability with biological targets, making it a valuable candidate for further investigation.

The fluorophenyl component is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability, binding affinity, and pharmacokinetic properties. In the context of this compound, the 4-fluorophenyl ring likely contributes to its selective interaction with biological receptors, a key factor in minimizing side effects. This design principle aligns with current trends in drug development, where targeted specificity is paramount.

Moreover, the inclusion of a methylpiperazine moiety adds another layer of complexity to the molecule's pharmacological profile. Piperazine derivatives are well-known for their role in various therapeutic areas, including antipsychotics, antihistamines, and antiparasitic agents. The structural modification in this compound may lead to novel pharmacological effects that could be explored further in preclinical studies.

Current research in medicinal chemistry often involves computational modeling and high-throughput screening to identify promising candidates for drug development. The structural features of 1-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl-4-methylpiperazine make it an ideal candidate for such approaches. By leveraging computational tools, researchers can predict potential interactions between this compound and various biological targets, thereby expediting the drug discovery process.

In addition to its structural appeal, this compound also represents an example of how modifications at different positions can significantly alter its biological activity. The combination of the fluorophenyl, propoxy, and methylpiperazine groups creates a complex molecular environment that can be fine-tuned to achieve desired pharmacological outcomes. This flexibility is crucial in modern drug design, where achieving optimal efficacy while minimizing toxicity is a primary goal.

Recent studies have demonstrated that pyrazole derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific modifications present in 1-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl-4-methylpiperazine may contribute to these properties by enhancing binding affinity or altering metabolic pathways. Further experimental validation is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals is an iterative process that relies on both experimental data and theoretical predictions. The unique structure of this compound provides an excellent opportunity for interdisciplinary research combining synthetic chemistry, computational biology, and pharmacology. Such collaborative efforts are essential for advancing our understanding of how molecular structure influences biological activity and for identifying new therapeutic agents.

In conclusion, 1-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carbonyl-4-methylpiperazine (CAS no. 1172950-81-0) stands out as a promising candidate for further pharmaceutical exploration. Its distinctive structural features offer a rich foundation for developing novel drugs with improved efficacy and selectivity. As research in this area continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.